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Compound of Interest

Compound Name: Hdac-IN-87
Cat. No.: B15582227
Get Quote
COMPOUND AT A GLANCE
Parameter Value Reference

Hdac-IN-87 (also known as
Compound Name [1112][3]
Compound XII6)

CAS Number 3039482-69-1 [2][3]
Molecular Formula C13H7F5N402S [2][3]
Molecular Weight 378.28 g/mol [3]

Non-selective Histone
Target(s) N [1][2](3]
Deacetylase (HDAC) inhibitor

. . Fungicidal activity against P.
Primary Activity _ o [1][2][3]
sorghi and P. pachyrhizi

Introduction

Hdac-IN-87 is a novel, non-selective histone deacetylase (HDAC) inhibitor.[1][2][3] It has
demonstrated inhibitory activity against at least two HDAC isoforms, HDAC4 and HDACS6, and
exhibits potent fungicidal properties.[1][2] This technical guide provides a comprehensive
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overview of the available data on Hdac-IN-87, including its mechanism of action, biological
activities, and physicochemical properties, to support further research and development efforts.

Mechanism of Action

Histone deacetylases (HDACSs) are a class of enzymes that play a crucial role in regulating
gene expression by removing acetyl groups from lysine residues on histones and other non-
histone proteins.[4][5][6] This deacetylation leads to a more compact chromatin structure,
generally associated with transcriptional repression.[6][7] HDAC inhibitors, such as Hdac-IN-
87, block the activity of these enzymes, leading to an accumulation of acetylated histones.[5][8]
This, in turn, results in a more relaxed chromatin structure, allowing for the transcription of
various genes, including tumor suppressor genes.[6][8]

The general mechanism of HDAC inhibition involves the binding of the inhibitor to the active
site of the HDAC enzyme, typically chelating a zinc ion that is essential for its catalytic activity.
[4][5] This prevents the enzyme from deacetylating its substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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